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Compound of Interest

Compound Name: Diphenyl terephthalate

Cat. No.: B044596 Get Quote

This document provides immediate safety, handling, and disposal protocols for Diphenyl
terephthalate, designed for researchers, scientists, and drug development professionals. The

following procedures are based on current safety data sheets and are intended to ensure the

safe management of this chemical in a laboratory setting.

Physicochemical and Hazard Data
For quick reference, the following table summarizes the key quantitative data for Diphenyl
terephthalate.

Property Value Citations

Molecular Formula C₂₀H₁₄O₄ [1][2]

Molecular Weight 318.32 g/mol [1][2]

Appearance White solid/powder [3][4]

Odor Odorless [3][4]

Melting Point 196 - 198 °C (384.8 - 388.4 °F) [3][4]

Acute Toxicity Data not available [3][5]

Carcinogenicity
Not identified as a carcinogen

by IARC
[5]
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Note: The toxicological properties of Diphenyl terephthalate have not been thoroughly

investigated.[5] Occupational exposure limits have not been established for this substance.[3]

Personal Protective Equipment (PPE)
Adherence to proper PPE protocols is critical to minimize exposure and ensure personal safety.

The following table outlines the recommended PPE for handling Diphenyl terephthalate.

PPE Category Specification Standard Citations

Eye/Face Protection

Safety glasses with

side-shields or

goggles.

EN 166 (EU) or OSHA

29 CFR 1910.133
[3][4]

Skin Protection

Chemical-resistant

gloves (e.g., nitrile

rubber). Impervious

clothing or lab coat to

prevent skin contact.

EN 374 (EU) [3][5]

Respiratory Protection

For nuisance

exposures (dust), a

P95 (US) or P1 (EU)

particle respirator. For

higher-level

protection, an

OV/AG/P99 (US) or

ABEK-P2 (EU)

respirator should be

used.

NIOSH (US) or CEN

(EU)
[5]

Operational and Disposal Plans
Handling and Storage:

Avoid contact with skin and eyes.[5]

Prevent the formation of dust and aerosols.[5]
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Ensure adequate ventilation in areas where the substance is handled.[5]

Store in a cool, dry, and well-ventilated place in a tightly sealed container.[5]

The substance is moisture-sensitive.[3][4]

First Aid Measures:

In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes and

consult a physician.[5]

In case of skin contact: Wash off with soap and plenty of water.[5]

If inhaled: Move the person to fresh air. If breathing is difficult, give artificial respiration and

consult a physician.[5]

If swallowed: Rinse mouth with water. Never give anything by mouth to an unconscious

person.[5]

Spill and Disposal Procedures:

Spill Containment: Evacuate personnel to a safe area. Use personal protective equipment.

Avoid breathing dust and prevent dust formation. Sweep up the spilled material without

creating dust and place it in a suitable, closed container for disposal.[5]

Disposal: Dispose of the waste material by burning in a chemical incinerator equipped with

an afterburner and scrubber. Alternatively, contact a licensed professional waste disposal

service. Contaminated packaging should be disposed of as unused product.[5] Do not let the

product enter drains.[5]

PPE Selection and Disposal Workflow
The following diagram illustrates the decision-making process for the selection and disposal of

Personal Protective Equipment when handling Diphenyl terephthalate.
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Workflow for PPE Selection and Disposal for Diphenyl terephthalate

Preparation

PPE Selection

Procedure

Disposal

Start: Handling
Diphenyl terephthalate

Assess Risk of Exposure
(e.g., quantity, duration)

Select Eye Protection:
Safety glasses with side-shields

Select Skin Protection:
Nitrile gloves, Lab coat

Select Respiratory Protection

Perform Chemical Handling

Nuisance Exposure:
P95 (US) or P1 (EU)
Particle Respirator

Low/Dust

Higher-Level Exposure:
OV/AG/P99 (US) or

ABEK-P2 (EU) Respirator

High/Aerosol

Decontamination

Dispose of used gloves
in designated waste

Contaminated
Disposable PPE

Clean and store reusable PPE
(e.g., safety glasses, lab coat)

Reusable PPE

Dispose of solid waste
(incineration or licensed service)

Chemical Waste

End
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Caption: PPE Selection and Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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